N-(4-Bromo-2-isopropylphenyl)-2-(4-ethylphenoxy)acetamide
Overview
Description
N-(4-Bromo-2-isopropylphenyl)-2-(4-ethylphenoxy)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as 'BIA 10-2474' and is a fatty acid amide hydrolase (FAAH) inhibitor. FAAH is an enzyme that breaks down endocannabinoids, which are natural compounds in the body that regulate various physiological processes, including pain, mood, and appetite. Inhibition of FAAH has been shown to increase the levels of endocannabinoids, leading to potential therapeutic benefits.
Scientific Research Applications
Synthesis and Pharmacological Assessment
- A study by Rani, Pal, Hegde, & Hashim (2016) detailed the synthesis of novel acetamide derivatives, including those with a structure similar to N-(4-Bromo-2-isopropylphenyl)-2-(4-ethylphenoxy)acetamide, using a multi-step reaction sequence starting from the Leuckart reaction. These compounds showed potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents.
Antimicrobial Profiles
- Fuloria, Fuloria, & Gupta (2014) synthesized new Schiff Bases and Thiazolidinone derivatives from compounds including those structurally related to N-(4-Bromo-2-isopropylphenyl)-2-(4-ethylphenoxy)acetamide. These compounds were evaluated for antibacterial and antifungal activities, demonstrating significant potential in this area. Read more.
Anticancer Properties
- Sharma et al. (2018) researched the synthesis of a compound similar to N-(4-Bromo-2-isopropylphenyl)-2-(4-ethylphenoxy)acetamide, focusing on its anticancer properties. The study included molecular docking analysis targeting the VEGFr receptor, an important aspect in cancer research. Read more.
Application in Natural Synthesis of Antimalarial Drugs
- Magadum & Yadav (2018) worked on the chemoselective monoacetylation of 2-aminophenol to create intermediates like N-(2-Hydroxyphenyl)acetamide, crucial in the natural synthesis of antimalarial drugs. The study highlighted the effective use of specific catalysts in this process. Read more.
Radical Scavenging Activity
- Li, Li, Gloer, & Wang (2012) isolated nitrogen-containing bromophenols from marine algae, which showed potent radical scavenging activity. This indicates the potential application of such compounds in food or pharmaceuticals as natural antioxidants. Read more.
properties
IUPAC Name |
N-(4-bromo-2-propan-2-ylphenyl)-2-(4-ethylphenoxy)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrNO2/c1-4-14-5-8-16(9-6-14)23-12-19(22)21-18-10-7-15(20)11-17(18)13(2)3/h5-11,13H,4,12H2,1-3H3,(H,21,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XMFFXPRPJJNORP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)Br)C(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22BrNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40361748 |
Source
|
| Record name | N-[4-Bromo-2-(propan-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40361748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
376.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
528531-90-0 |
Source
|
| Record name | N-[4-Bromo-2-(propan-2-yl)phenyl]-2-(4-ethylphenoxy)acetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40361748 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
